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Compound of Interest

Compound Name: Hydroxy-PEG3-acrylate

Cat. No.: B1673970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

safety data for the compound with CAS number 16695-45-7, identified as 2-[2-(2-

hydroxyethoxy)ethoxy]ethyl acrylate. This compound, also known under the synonym

Hydroxy-PEG3-acrylate, is a valuable bifunctional molecule utilized in various scientific

applications, notably as a hydrophilic linker in the development of Proteolysis Targeting

Chimeras (PROTACs).

Physicochemical Properties
The following tables summarize the known and computed physicochemical properties of 2-[2-

(2-hydroxyethoxy)ethoxy]ethyl acrylate. While experimental data for some properties are not

readily available in the literature, computed values from validated models provide useful

estimates.

Table 1: General and Computed Physicochemical Properties
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Property Value Source

IUPAC Name

2-[2-(2-

hydroxyethoxy)ethoxy]ethyl

prop-2-enoate

CAS Number 16695-45-7

Molecular Formula C₉H₁₆O₅

Molecular Weight 204.22 g/mol

Canonical SMILES C=CC(=O)OCCOCCOCCO [1]

InChI

InChI=1S/C9H16O5/c1-2-

9(11)14-8-7-13-6-5-12-4-3-

10/h2,10H,1,3-8H2

[1]

InChIKey
VETIYACESIPJSO-

UHFFFAOYSA-N
[1]

XLogP3-AA (Computed) -0.3 [2]

Topological Polar Surface Area

(Computed)
65 Å² [2]

Rotatable Bond Count

(Computed)
8

Hydrogen Bond Donor Count

(Computed)
1

Hydrogen Bond Acceptor

Count (Computed)
5

Table 2: Experimental Physicochemical Properties
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Property Value Remarks

Melting Point Data not available

Boiling Point Data not available

A predicted boiling point for a

similar compound, 2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]e

thyl acrylate (CAS 19812-60-

3), is 347.0±27.0 °C.[3]

Density Data not available

A predicted density for a

similar compound, 2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]e

thyl acrylate (CAS 19812-60-

3), is 1.102±0.06 g/cm³.[3]

Vapor Pressure Data not available

Solubility Soluble in DMSO, DCM, DMF

Safety Data
The safety profile of 2-[2-(2-hydroxyethoxy)ethoxy]ethyl acrylate is summarized below. As with

all laboratory chemicals, it should be handled with appropriate personal protective equipment

and in a well-ventilated area.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/ eye protection/ face

protection.P302 + P352: IF ON SKIN: Wash with

plenty of soap and water.P304 + P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.P312:

Call a POISON CENTER or doctor/physician if

you feel unwell.P332 + P313: If skin irritation

occurs: Get medical advice/attention.P337 +

P313: If eye irritation persists: Get medical

advice/attention.P362: Take off contaminated

clothing and wash before reuse.P403 + P233:

Store in a well-ventilated place. Keep container

tightly closed.P405: Store locked up.P501:

Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical and toxicological

properties of 2-[2-(2-hydroxyethoxy)ethoxy]ethyl acrylate are not publicly available. However,

standardized methods for characterizing chemical substances are provided by the Organisation

for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.

[4][5] These guidelines are internationally accepted as standard methods for safety testing.[4]
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Physicochemical Properties Determination:

Melting Point/Freezing Point (OECD Guideline 102): This is determined by methods such as

the capillary method, hot stage apparatus, or differential scanning calorimetry (DSC). The

sample is heated at a controlled rate, and the temperature at which the phase transition from

solid to liquid occurs is recorded.

Boiling Point (OECD Guideline 103): The boiling point is determined using methods like the

ebulliometer, dynamic method, or distillation method, which measure the temperature at

which the vapor pressure of the liquid equals the external pressure.

Density of Liquids and Solids (OECD Guideline 109): Density can be measured using a

hydrometer, a pycnometer, or an oscillating densitometer. The mass of a known volume of

the substance is determined at a specific temperature.

Vapour Pressure (OECD Guideline 104): The vapor pressure is determined by methods such

as the dynamic method, static method, or effusion method, which measure the pressure

exerted by the vapor in thermodynamic equilibrium with its condensed phases at a given

temperature.

Water Solubility (OECD Guideline 105): The column elution method or the flask method is

used to determine the saturation mass concentration of the substance in water at a given

temperature.

Toxicological Data Determination:

Acute Oral Toxicity (OECD Guideline 420, 423, or 425): These guidelines describe methods

to assess the short-term toxic effects of a substance after oral administration to animals. The

Acute Toxic Class Method (OECD 423) or the Up-and-Down Procedure (OECD 425) are

often preferred to reduce the number of animals used.[6][7]

Acute Dermal Toxicity (OECD Guideline 402): This test determines the toxic effects of a

substance after a single, short-term dermal exposure.

Acute Inhalation Toxicity (OECD Guideline 403): This guideline outlines the procedures for

assessing the toxicity of a substance when inhaled by test animals for a short duration.
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Skin Irritation/Corrosion (OECD Guideline 404): This in vivo or in vitro test assesses the

potential of a substance to cause reversible or irreversible skin damage.

Eye Irritation/Corrosion (OECD Guideline 405): This test evaluates the potential of a

substance to produce irritation or damage to the eye.

Skin Sensitisation (OECD Guideline 429): The Local Lymph Node Assay (LLNA) is a

common method to determine the potential of a substance to cause skin sensitization.

Mandatory Visualizations
Application in PROTAC Synthesis
2-[2-(2-hydroxyethoxy)ethoxy]ethyl acrylate (Hydroxy-PEG3-acrylate) is a key building block

in the synthesis of PROTACs. Its bifunctional nature, possessing a polymerizable acrylate

group and a hydroxyl group, allows for its incorporation as a flexible, hydrophilic linker

connecting a target protein-binding ligand and an E3 ligase-recruiting ligand.

The following diagram illustrates a generalized workflow for the synthesis of a PROTAC

molecule utilizing a PEG-based linker.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1673970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Linker-POI Conjugation

Step 2: PROTAC Assembly

Protein of Interest (POI)
Ligand (with reactive group) Coupling Reaction

Hydroxy-PEG3-acrylate
(CAS 16695-45-7)

POI-Linker Intermediate

Coupling Reaction

E3 Ligase Ligand
(with reactive group)

Final PROTAC Molecule

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a PROTAC molecule.

The following diagram illustrates the logical relationship of safety precautions when handling

CAS 16695-45-7.

Handling and Personal Protective Equipment (PPE) In Case of Exposure

Handle in a well-ventilated area

Wear protective gloves Wear eye/face protection Wear protective clothing

Skin Contact:
Wash with plenty of soap and water

Seek medical advice/attention
if irritation persists or if you feel unwell

Eye Contact:
Rinse cautiously with water for several minutes

Inhalation:
Move to fresh air
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Click to download full resolution via product page

Caption: Safety precautions and first aid for CAS 16695-45-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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